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Compound of Interest

Compound Name: VEGFR2-IN-7

Cat. No.: B15577195 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling VEGFR2-IN-7 must adhere to proper disposal protocols to ensure laboratory safety

and environmental responsibility. While the Safety Data Sheet (SDS) for a compound identified

as VEGFR2 Kinase Inhibitor II (CAS No. 288144-20-7), a likely equivalent to VEGFR2-IN-7,

indicates it is not classified as a hazardous substance under the Globally Harmonized System

(GHS), it is imperative to follow standard laboratory practices for chemical waste disposal.[1][2]

This guide provides essential safety and logistical information for the proper disposal of this

compound.

Immediate Safety and Disposal Protocols
All chemical waste, regardless of its hazard classification, should be managed with care. Under

no circumstances should this material be disposed of down the drain or in regular solid waste

without consulting your institution's Environmental Health and Safety (EHS) department.

Key Disposal Steps:

Risk Assessment: Before handling, review the Safety Data Sheet. Although VEGFR2 Kinase

Inhibitor II is not classified as hazardous, it is crucial to be aware of its properties and to

handle it with the usual precautionary measures for handling chemicals.[1]

Segregation: At the point of generation, segregate waste containing VEGFR2-IN-7 from

other waste streams. This includes unused stock solutions, contaminated personal protective

equipment (PPE), and any labware (e.g., pipette tips, tubes, flasks) that has come into

contact with the compound.
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Waste Collection:

Solid Waste: Collect all contaminated solid materials in a dedicated, clearly labeled, and

leak-proof waste container.

Liquid Waste: Collect all liquid waste containing VEGFR2-IN-7 in a sealed, leak-proof, and

clearly labeled waste container. If the liquid waste contains solvents, ensure the container

is appropriate for those solvents.

Labeling: All waste containers must be clearly labeled with the full chemical name

("VEGFR2-IN-7" or "VEGFR2 Kinase Inhibitor II"), the approximate concentration, and any

solvents used.

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials, pending disposal by your institution's EHS personnel.

Disposal: Arrange for the disposal of the chemical waste through your institution's hazardous

waste management program. They will have the expertise to handle and dispose of the

material in accordance with local, state, and federal regulations.

Hazard and Safety Data Summary
The following table summarizes the hazard information for VEGFR2 Kinase Inhibitor II, based

on available Safety Data Sheets.
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Hazard
Classification

Rating Details Citation

GHS Classification Not Classified

The substance is not

classified as

hazardous according

to the Globally

Harmonized System.

[1]

NFPA Ratings
Health: 0, Fire: 0,

Reactivity: 0

On a scale of 0-4, this

indicates minimal

hazard.

[1]

HMIS-Ratings
Health: 0, Fire: 0,

Reactivity: 0

On a scale of 0-4, this

indicates minimal

hazard.

[1]

First Aid Measures
No special measures

required

General first aid

includes moving to

fresh air after

inhalation, rinsing

eyes with water, and

consulting a doctor if

symptoms persist

after swallowing. The

product is generally

not irritating to the

skin.

[1]

Experimental Protocol: Risk Assessment for
Chemical Disposal
A thorough risk assessment is critical before proceeding with the disposal of any laboratory

chemical.

Methodology:
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Identify the Chemical: Confirm the identity of the chemical to be disposed of as VEGFR2-IN-
7 (VEGFR2 Kinase Inhibitor II, CAS: 288144-20-7).

Consult the Safety Data Sheet (SDS):

Obtain and review the most recent SDS for the specific chemical.

Pay close attention to sections on hazard identification, handling and storage, and

disposal considerations.

Evaluate the Hazards:

Based on the SDS, determine the physical and health hazards associated with the

chemical. For VEGFR2 Kinase Inhibitor II, the SDS indicates it is not a hazardous

substance.[1][2]

Consider the form of the waste (solid, liquid, concentration) and any other components in

the waste mixture (e.g., solvents).

Determine Appropriate Personal Protective Equipment (PPE):

Based on the risk assessment, select appropriate PPE. For VEGFR2-IN-7, standard

laboratory PPE including safety glasses, gloves, and a lab coat is recommended as part of

usual precautionary measures for handling chemicals.[1]

Identify Institutional Procedures:

Consult your institution's Environmental Health and Safety (EHS) guidelines for chemical

waste disposal.

Determine the correct waste stream and container for the chemical.

Document the Assessment:

Maintain a record of the risk assessment for future reference.

VEGFR2-IN-7 Disposal Decision Pathway
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Start: VEGFR2-IN-7 Waste Generated

Consult Safety Data Sheet (SDS) for VEGFR2 Kinase Inhibitor II

Is the substance classified as hazardous?

SDS indicates non-hazardous status

No

Follow institutional hazardous waste protocol

Yes

Segregate waste at point of generation

Label waste container clearly (Chemical Name, Concentration, Solvents)

Collect in appropriate sealed, leak-proof container

Store in designated secure area

Contact Environmental Health & Safety (EHS) for disposal

End: Proper Disposal

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of VEGFR2-IN-7.
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VEGFR Signaling Pathway Overview
VEGFR2 is a key mediator of angiogenesis, the formation of new blood vessels. Its signaling

pathway is a critical target in cancer therapy.

VEGF
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Caption: Simplified VEGFR2 signaling pathway leading to angiogenesis.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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